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Compound Name: Bismuth-207

CAS No.: 13982-38-2

Cat. No.: B1239042

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and production

history of the radioisotope Bismuth-207 (²⁰⁷Bi). It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of this isotope's

origins and synthesis methods. The document includes key physical data, detailed

experimental protocols for its production, and logical diagrams to illustrate complex processes.

Introduction to Bismuth-207
Bismuth-207 is a long-lived radioisotope of bismuth, notable for its stable daughter product

and characteristic gamma emissions. It does not occur naturally and is produced artificially in

particle accelerators.[1] Its long half-life and decay properties make it a valuable tool in various

research applications, including as a tracer and for the calibration of gamma-ray spectrometers.

A summary of the key physical and radioactive properties of Bismuth-207 is presented in Table

1.

Table 1: Key Properties of Bismuth-207
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Property Value Reference(s)

Atomic Number (Z) 83 [2]

Mass Number (A) 207 [2]

Isotopic Mass 206.9784705 u [2]

Half-Life 31.55 ± 0.04 years [2][3]

Decay Mode

Electron Capture (EC)

(~100%), Positron Emission

(β+) (~0.012%)

[2][4]

Daughter Isotope Lead-207 (²⁰⁷Pb) (Stable) [3]

Primary Gamma Emissions

569.7 keV (97.76%), 1063.7

keV (74.58%), 1770.2 keV

(6.87%)

[4]

Parent Nuclides 211At, 207Po [2]

Discovery of Bismuth-207
Bismuth-207 was first identified and characterized in 1950-1951. The seminal work, "Long-

Lived Bi 207 and Energy Levels of Pb 207," was published by H. Neumann and I. Perlman in

1951. In their research, they prepared the isotope through two primary methods: the deuteron

irradiation of lead in a cyclotron and by observing it as a product of the alpha decay of Astatine-

211 (²¹¹At).[5] This discovery was crucial for understanding the nuclear structure and decay

schemes in the heavy-element region of the periodic table, particularly the energy levels of its

daughter nucleus, Lead-207.

Production of Bismuth-207
The artificial production of Bismuth-207 is primarily achieved through charged-particle

bombardment of lead targets. The two main methodologies are cyclotron-based production at

lower energies and spallation reactions at higher energies.

Cyclotron Production
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The most common and established method for producing Bismuth-207 is the bombardment of

a natural lead target with a proton beam from a cyclotron.[3] Deuteron beams can also be

utilized.

Several nuclear reactions can be employed to produce ²⁰⁷Bi from stable lead isotopes. The

choice of reaction and target material (natural or isotopically enriched lead) depends on the

desired yield, purity, and the available accelerator capabilities.

Table 2: Common Cyclotron Production Reactions for Bismuth-207

Reaction Target Isotope Abundance Description

natPb(p,xn)²⁰⁷Bi
Pb-206 (24.1%), Pb-207

(22.1%), Pb-208 (52.4%)

Proton bombardment of a

natural lead target is the most

common route. It involves a

combination of (p,n), (p,2n),

and (p,3n) reactions on lead

isotopes.

²⁰⁷Pb(p,n)²⁰⁷Bi 22.1% (in natural lead)

A direct reaction on Lead-207.

Requires enriched targets for

high purity.

²⁰⁶Pb(d,n)²⁰⁷Bi 24.1% (in natural lead)
Deuteron bombardment of

Lead-206.

²⁰⁷Pb(d,2n)²⁰⁷Bi 22.1% (in natural lead)
Deuteron bombardment of

Lead-207.

²⁰⁸Pb(d,3n)²⁰⁷Bi 52.4% (in natural lead)
Deuteron bombardment of

Lead-208.

References for reactions:[3][6]

The overall workflow for cyclotron production involves target preparation, irradiation, and

chemical separation.
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Caption: Workflow for cyclotron production of Bismuth-207.
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Target Preparation: A thin foil of high-purity natural lead (natPb) is prepared and mounted

onto a target holder suitable for cyclotron irradiation.

Irradiation: The lead target is bombarded with a proton beam of a specific energy. The

energy is chosen to maximize the cross-section of the desired (p,xn) reactions while

minimizing the production of undesirable isotopic impurities.

Target Dissolution: After irradiation, the lead target is remotely handled and dissolved,

typically in a 4 M nitric acid (HNO₃) solution.[3]

Chemical Separation: The separation of no-carrier-added ²⁰⁷Bi from the bulk lead target

material is critical. Anion exchange chromatography is a highly effective method.

Column Preparation: An anion exchange resin (e.g., AG1-X4) is packed into a

chromatography column.[5]

Loading: The dissolved target solution, containing ²⁰⁷Bi³⁺ and Pb²⁺ ions in a nitric

acid/hydrobromic acid matrix (e.g., 2 M HNO₃ - 0.03 M HBr), is loaded onto the column.[5]

In this medium, bismuth forms anionic bromide complexes which are strongly retained by

the resin, while lead and other cationic impurities are not.

Washing: The column is washed with the same acid mixture to elute the lead ions and

other impurities.

Elution: The purified Bismuth-207 is then eluted from the resin using a complexing agent,

such as 0.05 M diethylenetriaminepentaacetic acid (DTPA) in an ammonium nitrate

solution.[5]

Final Product: The resulting product is a solution of Bismuth-207 in nitric acid with a

radionuclidic purity exceeding 99%.[3]

The production cross-section is a measure of the probability of a nuclear reaction occurring and

is crucial for predicting the yield of ²⁰⁷Bi. It is highly dependent on the energy of the incident

protons. Below is a table of representative cross-section values for the natPb(p,x)²⁰⁷Bi reaction.

Table 3: Representative Cross-Sections for natPb(p,x)²⁰⁷Bi Production
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Proton Energy (MeV) Cross-Section (mb)

20 ~150

30 ~300

40 ~450

50 ~400

70 ~200

100 ~100

Note: Values are estimated from graphical data presented in scientific literature and are for

illustrative purposes.[7][8] 1 barn (b) = 10⁻²⁸ m².

Spallation Production
Spallation is a nuclear reaction in which a target nucleus is struck by a high-energy particle

(typically protons > 100 MeV), causing the ejection of numerous nucleons (protons and

neutrons) and leaving behind a lighter residual nucleus. Bismuth-207 is one of many products

formed during the spallation of lead or bismuth targets. This method is often used in research

settings or accelerator-driven systems (ADS) where a wide array of isotopes is produced.

The workflow for spallation is similar in principle to cyclotron production but operates at a much

higher energy scale.
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Caption: General workflow for spallation production of radioisotopes.

Irradiation: A target of lead or bismuth is placed in a high-energy proton beam (e.g., 0.4 to

3.0 GeV).

Product Analysis: Due to the vast number of different isotopes produced, the irradiated target

is first analyzed using high-purity germanium (HPGe) detectors. The characteristic gamma-
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ray energies of ²⁰⁷Bi (569.7 keV, 1063.7 keV) are used to identify its presence and quantify

its production.

Separation: The chemical separation of ²⁰⁷Bi from a spallation target is significantly more

complex than from a cyclotron target due to the presence of numerous other elements and

their isotopes. A combination of techniques, including precipitation, solvent extraction, and

ion exchange chromatography, is required to achieve a pure sample.

Decay Pathway
Bismuth-207 decays almost exclusively via electron capture to stable Lead-207. In this

process, an inner atomic electron is captured by the nucleus, converting a proton into a neutron

and emitting a neutrino. The resulting ²⁰⁷Pb nucleus is typically in an excited state and de-

excites by emitting gamma rays.

Bismuth-207
(t½ = 31.55 y)

Lead-207
(Stable)

 Electron Capture (EC)
+ Gamma (γ) Emission 

Click to download full resolution via product page

Caption: Decay pathway of Bismuth-207 to stable Lead-207.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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